5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-N-(1-methyl-1H-pyrazol-4-yl)furan-2-carboxamide

• Molecular Formula: C16H17N5O2S
• Molecular Weight: 343.4 g/mol
• IUPAC Name: 5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-N-(1-methylpyrazol-4-yl)furan-2-carboxamide
• InChI: InChI=1S/C16H17N5O2S/c1-10-6-11(2)19-16(18-10)24-9-13-4-5-14(23-13)15(22)20-12-7-17-21(3)8-12/h4-8H,9H2,1-3H3,(H,20,22)
• InChI Key: LPPHGSBNOWHXJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=CC=C(O2)C(=O)NC3=CN(N=C3)C)C

Description

This compound features a furan-2-carboxamide core substituted with a [(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl group at the 5-position and an N-(1-methyl-1H-pyrazol-4-yl) moiety. The sulfanyl (-S-) linker enhances metabolic stability compared to ether or amine linkages, while the methyl groups on pyrimidine and pyrazole may optimize lipophilicity and bioavailability .

Preparation Methods

Core Intermediate Synthesis

The compound’s structure comprises three primary components: a furan-2-carboxamide backbone, a (4,6-dimethylpyrimidin-2-yl)sulfanyl moiety, and a 1-methyl-1H-pyrazol-4-yl substituent. Synthesis typically begins with the preparation of these intermediates:

Furan-2-Carboxamide Derivative

The furan-2-carboxamide segment is synthesized via amide coupling between furan-2-carboxylic acid and 1-methyl-1H-pyrazol-4-amine. A common method involves using coupling agents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) in dimethylformamide (DMF) at 0–25°C, yielding the amide with >85% efficiency after silica gel purification.

(4,6-Dimethylpyrimidin-2-yl)Sulfanyl Precursor

The pyrimidine-thiol intermediate is prepared by reacting 2-mercapto-4,6-dimethylpyrimidine with chloromethylating agents. For example, treatment with chloromethyl methyl ether in the presence of potassium carbonate in acetonitrile generates the chloromethyl intermediate, which is subsequently subjected to nucleophilic substitution with sodium hydrosulfide to introduce the sulfanyl group.

Coupling Strategies

The final step involves linking the furan-2-carboxamide and pyrimidine-thiol intermediates. Two predominant methods are employed:

Nucleophilic Substitution

Reacting the chloromethyl-furan-carboxamide intermediate with the pyrimidine-thiol under basic conditions (e.g., K₂CO₃ in DMF) at 60–80°C achieves the desired product. This method typically attains yields of 70–75% but requires rigorous exclusion of moisture to prevent hydrolysis.

Mitsunobu Reaction

An alternative approach utilizes the Mitsunobu reaction, employing diethyl azodicarboxylate (DEAD) and triphenylphosphine (PPh₃) to couple the thiol and alcohol intermediates. This method offers higher regioselectivity (>90%) but is cost-prohibitive for large-scale synthesis due to reagent expenses.

Reaction Optimization and Catalytic Systems

Palladium-Catalyzed Cross-Coupling

Recent advancements leverage palladium catalysts for efficient coupling. A protocol adapted from Suzuki-Miyaura cross-coupling involves:

• Catalyst : Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Base : Aqueous Na₂CO₃

• Solvent System : Toluene:ethanol (2:1 v/v)

• Conditions : 80°C under inert atmosphere for 4–6 hours.

This method achieves yields up to 93% with minimal byproducts, as validated by LC-MS (M+1 = 515.1).

Solvent and Temperature Effects

Comparative studies reveal solvent polarity critically impacts reaction efficiency:

Solvent	Temperature (°C)	Yield (%)	Purity (HPLC)
Dimethylformamide	80	78	95.2
Acetonitrile	60	65	91.8
1,4-Dioxane	100	82	96.5

Data aggregated from indicate 1,4-dioxane as optimal for high-temperature reactions, though it necessitates stringent temperature control to avoid decomposition.

Analytical Characterization

Spectroscopic Validation

1H NMR (DMSO-d₆) : Key peaks include δ 8.21 (s, 1H, pyrazole-H), δ 7.45 (d, J = 3.2 Hz, 1H, furan-H), and δ 2.51 (s, 6H, pyrimidine-CH₃).
LC-MS : Observed [M+H]⁺ at 370.47, consistent with theoretical molecular weight.

Purity Assessment

HPLC analysis under reverse-phase conditions (C18 column, acetonitrile:water gradient) confirms purity >98% for clinical-grade batches.

Scalability and Industrial Considerations

Challenges in Large-Scale Production

• Intermediate Stability : The chloromethyl-furan intermediate is prone to hydrolysis, necessitating anhydrous conditions during storage.

• Catalyst Recovery : Palladium catalysts are costly; recent patents describe ligand-assisted recycling systems to reduce Pd waste.

Cost-Efficient Modifications

Replacing HATU with EDC/HOBt in amide coupling reduces reagent costs by 40% without compromising yield .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfanyl group, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the carbonyl group in the furan ring, converting it to an alcohol.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the pyrazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted pyrazole derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of various chemical reactions and mechanisms.

Biology

In biological research, the compound is studied for its potential as a bioactive molecule. Its interactions with biological macromolecules such as proteins and nucleic acids are of particular interest.

Medicine

In medicinal chemistry, the compound is investigated for its potential therapeutic properties. It may serve as a lead compound for the development of new drugs targeting specific diseases.

Industry

In the industrial sector, the compound can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-N-(1-methyl-1H-pyrazol-4-yl)furan-2-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Pyrimidine Motifs

Compound A (from ):
N-[2-(5-Bromo-2-morpholin-4-ylpyrimidin-4-ylsulfanyl)-4-methoxyphenyl]-2,4,6-trimethylbenzenesulfonamide

• Key Differences: Replaces the furan-carboxamide core with a benzenesulfonamide group. Substitutes the pyrazole with a morpholino-pyrimidine moiety. Incorporates a bromo atom at the pyrimidine 5-position, increasing molecular weight (MW: ~600 g/mol vs. target compound’s ~400 g/mol).
• Morpholino group may improve solubility but reduce cell permeability compared to the target’s pyrazole .

Compound B (from ): (R)-N-[(2S,4S,5S)-5-[2-(2,6-Dimethylphenoxy)acetamido]-4-hydroxy-1,6-diphenylhexan-2-yl]-3-methyl-2-[2-oxotetrahydropyrimidin-1(2H)-yl]butanamide

• Key Differences: Complex peptide-like backbone with stereochemical specificity (R/S configurations). Replaces the furan ring with a tetrahydro-pyrimidinone group. Includes a phenoxy-acetamido substituent instead of a sulfanyl linker.
• Implications: Stereochemistry and hydroxyl group may enhance target selectivity but complicate synthesis.

Functional Group Analysis

Feature	Target Compound	Compound A	Compound B
Core Structure	Furan-2-carboxamide	Benzenesulfonamide	Peptide-like backbone
Heterocyclic Substituent	4,6-Dimethylpyrimidine	5-Bromo-2-morpholin-4-ylpyrimidine	2-Oxotetrahydropyrimidin-1(2H)-yl
Linker	Sulfanyl (-S-)	Sulfanyl (-S-)	Acetamido (-NHCO-)
Bioavailability	Moderate (logP ~2.5)	Low (logP ~1.8 due to morpholino)	High (logP ~3.0 due to phenoxy)
Synthetic Complexity	Intermediate	High (bromine handling)	Very high (stereochemistry)

Pharmacological and Physicochemical Properties

• Target Compound :
  • Predicted logP: ~2.5 (balanced lipophilicity).
  • Polar surface area (PSA): ~100 Ų (moderate permeability).
  • Likely CYP3A4 substrate due to pyrimidine and furan motifs.
• Compound A: Higher PSA (~120 Ų) from morpholino and sulfonamide groups, reducing blood-brain barrier penetration. Bromine may lead to off-target halogen bonding .
• Compound B: Low PSA (~80 Ų) due to hydrocarbon backbone, favoring CNS activity. Hydroxy group increases hydrogen-bond donor capacity, enhancing target affinity .

Biological Activity

5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-N-(1-methyl-1H-pyrazol-4-yl)furan-2-carboxamide is a compound of interest due to its potential biological activities. This article reviews its biological properties, including antimicrobial activity, mechanisms of action, and structure-activity relationships (SAR).

Chemical Structure and Properties

The compound features a furan ring, a pyrimidine moiety, and a pyrazole group, which are known for their diverse biological activities. The molecular formula is $C_{15}H_{17}N_5O_2S$ with a molecular weight of approximately 345.4 g/mol.

Antimicrobial Activity

Recent studies have shown that this compound exhibits significant antimicrobial properties against various bacterial strains. The minimum inhibitory concentration (MIC) values indicate its effectiveness:

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

These results suggest that the compound has moderate to strong activity against Gram-positive and Gram-negative bacteria.

The mechanism of action appears to involve inhibition of protein synthesis and disruption of nucleic acid synthesis. This is consistent with the behavior observed in related compounds containing similar functional groups. Specifically, the presence of the pyrimidine and pyrazole rings may enhance interaction with bacterial ribosomes, leading to bactericidal effects .

Structure-Activity Relationships (SAR)

The structure-activity relationship studies indicate that modifications to the substituents on the pyrimidine and pyrazole rings can significantly affect biological activity. For instance:

• Pyrimidine Substituents : Variations in the methyl groups on the pyrimidine ring can alter lipophilicity and thereby influence membrane permeability.
• Pyrazole Modifications : Substituting different groups on the pyrazole nitrogen can enhance binding affinity for target sites within bacterial cells.

Case Studies

• Study on Efficacy Against MRSA :
  A study evaluated the efficacy of this compound against Methicillin-resistant Staphylococcus aureus (MRSA). The results demonstrated a significant reduction in biofilm formation at concentrations as low as 16 µg/mL, highlighting its potential as an anti-biofilm agent .
• Comparative Analysis with Existing Antibiotics :
  Comparative studies showed that this compound outperformed traditional antibiotics like ciprofloxacin in inhibiting biofilm formation in Pseudomonas aeruginosa, suggesting its potential as a novel therapeutic agent .

Q & A

Q. What are the recommended synthetic routes for 5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-N-(1-methyl-1H-pyrazol-4-yl)furan-2-carboxamide, and how can reaction conditions be optimized for high yield?

The synthesis typically involves multi-step reactions, starting with functionalization of the pyrimidine ring. For example, 4,6-dimethylpyrimidine-2-amine can be reacted with sulfonylating agents under basic conditions (e.g., triethylamine) to introduce the thioether moiety . Temperature control (e.g., 50–80°C) and pH adjustments (neutral to mildly alkaline) are critical to minimize side reactions and improve purity .

Q. Which spectroscopic techniques are most effective for characterizing the structural integrity of this compound?

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is essential for verifying the connectivity of the pyrimidine, furan, and pyrazole rings. Infrared (IR) spectroscopy can confirm functional groups like sulfanyl and carboxamide. High-resolution mass spectrometry (HRMS) validates molecular weight, while High-Performance Liquid Chromatography (HPLC) ensures purity (>95%) .

Q. What are the critical stability considerations for this compound under varying pH conditions during formulation studies?

Stability studies should assess degradation kinetics across pH 3–9. For instance, acidic conditions may hydrolyze the sulfanyl-methyl linkage, while alkaline environments could destabilize the carboxamide group. Accelerated stability testing at 40°C/75% RH for 4–8 weeks is recommended to predict shelf-life .

Q. How does the compound’s solubility profile influence solvent selection for crystallization?

The compound’s limited aqueous solubility (logP ~3.5) necessitates polar aprotic solvents like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) for crystallization. Co-solvents (e.g., ethanol-water mixtures) can improve yield by modulating polarity .

Q. What chromatographic methods are validated for purity analysis during multi-step synthesis?

Reverse-phase HPLC with a C18 column (acetonitrile/water gradient, UV detection at 254 nm) is standard. Thin-layer chromatography (TLC) using silica gel 60 F254 plates can monitor intermediate steps, with visualization via iodine vapor or UV .

Advanced Research Questions

Q. How can computational reaction path search methods enhance the design of novel derivatives of this compound?

Quantum chemical calculations (e.g., density functional theory) predict transition states and intermediates, enabling targeted modifications. For example, substituents at the pyrimidine 4-position can be optimized for steric effects using molecular docking simulations .

Q. What strategies resolve contradictions in biological activity data observed across different assay systems?

Discrepancies in IC50 values may arise from assay-specific conditions (e.g., ATP concentration in kinase assays). Use orthogonal assays (e.g., surface plasmon resonance for binding kinetics, cellular thermal shift assays for target engagement) to validate mechanisms. Statistical meta-analysis of dose-response curves can identify outliers .

Q. How do structural modifications at the pyrimidine-thioether moiety affect target binding kinetics?

Replacing the methyl groups on the pyrimidine ring with bulkier substituents (e.g., ethyl or trifluoromethyl) reduces rotational freedom, potentially enhancing binding entropy. Thioether-to-sulfone oxidation increases electrophilicity, altering interaction with cysteine residues in enzymes .

Q. What statistical experimental design approaches are recommended for optimizing catalytic steps in its synthesis?

Response Surface Methodology (RSM) with central composite design can model the effects of temperature, catalyst loading, and solvent ratio on yield. Fractional factorial designs reduce the number of experiments while capturing interactions between variables (e.g., pH and reaction time) .

Q. What mechanistic insights explain divergent reactivity patterns between this compound and its methylpyrazole analogs?

The 1-methylpyrazole group in this compound reduces steric hindrance compared to bulkier analogs, favoring π-π stacking with aromatic residues in targets. Electron-withdrawing substituents on the furan ring (e.g., nitro groups) increase electrophilicity, enhancing covalent binding kinetics in specific assays .